Cas no 957472-02-5 (ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride)

Ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride is a synthetic organic compound featuring a piperidine-derived structure with an ethyl acetate moiety. Its conjugated double bond system (2Z-configuration) enhances reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The hydrochloride salt improves stability and solubility, facilitating handling and storage. This compound is particularly useful in the development of bioactive molecules, including potential CNS-targeting agents, due to its piperidine scaffold. Its well-defined stereochemistry ensures consistency in downstream applications. Suitable for research-scale and industrial use, it offers a versatile building block for heterocyclic and medicinal chemistry.
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride structure
957472-02-5 structure
Product Name:ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
CAS No:957472-02-5
MF:C9H16ClNO2
MW:205.681841850281
MDL:MFCD22573314
CID:1085989
PubChem ID:71305229
Update Time:2025-06-13

ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
    • ethyl (2Z)-2-piperidin-3-ylideneacetate,hydrochloride
    • Ethyl 2-(3-piperidinylidene)acetate hydrochloride
    • (E)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
    • Ethyl (Z)-2-(Piperidin-3-ylidene)acetate Hydrochloride
    • Ethyl 2-(3-piperidinylidene)acetate HCl
    • AK101020
    • SY036630
    • Ethyl (Z)-2-(Piperidin-3-ylidene)acetate HCl
    • Ethyl(Z)-2-(Piperidin-3-ylidene)acetateHydrochl
    • ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
    • (Z)-Ethyl 2-(piperidin-3-ylidene)acetate HCl
    • AKOS022184574
    • 957472-02-5
    • F2167-8199
    • DS-3663
    • STR11272
    • (Z)-ethyl2-(piperidin-3-ylidene)acetatehydrochloride
    • ETHYL 2-(PIPERIDIN-3-YLIDENE)ACETATE HYDROCHLORIDE
    • (Z)-Ethyl 2-(piperidin-3-ylidene)-acetate hydrochloride
    • DB-220446
    • MFCD22573314
    • ethyl 2-[(3Z)-piperidin-3-ylidene]acetate hydrochloride
    • 2197130-34-8
    • CS-0188244
    • AC-29373
    • MDL: MFCD22573314
    • Inchi: 1S/C9H15NO2.ClH/c1-2-12-9(11)6-8-4-3-5-10-7-8;/h6,10H,2-5,7H2,1H3;1H/b8-6-;
    • InChI Key: GFIJKQHMXNKETO-PHZXCRFESA-N
    • SMILES: C(=C1/CNCCC/1)/C(=O)OCC.Cl

Computed Properties

  • Exact Mass: 205.0869564g/mol
  • Monoisotopic Mass: 205.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CI140-250mg
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
957472-02-5 95+%
250mg
1794CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CI140-100mg
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
957472-02-5 95+%
100mg
816CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CI140-50mg
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
957472-02-5 95+%
50mg
457.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CI140-200mg
ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride
957472-02-5 95+%
200mg
1145.0CNY 2021-07-12
Chemenu
CM180229-1g
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
957472-02-5 95%
1g
$468 2021-08-05
TRC
E940448-10mg
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
957472-02-5
10mg
$ 50.00 2022-06-05
TRC
E940448-50mg
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
957472-02-5
50mg
$ 185.00 2022-06-05
TRC
E940448-100mg
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
957472-02-5
100mg
$ 275.00 2022-06-05
Chemenu
CM180229-250mg
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
957472-02-5 95%
250mg
$125 2024-07-18
Chemenu
CM180229-1g
(Z)-Ethyl 2-(piperidin-3-ylidene)acetate hydrochloride
957472-02-5 95%
1g
$335 2024-07-18

ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  1 h, rt
Reference
MexAB-OprM specific efflux pump inhibitors in Pseudomonas aeruginosa. Part 7: Highly soluble and in vivo active quaternary ammonium analog D13-9001, a potential preclinical candidate
Yoshida, Ken-ichi; Nakayama, Kiyoshi; Ohtsuka, Masami; Kuru, Noriko; Yokomizo, Yoshihiro; et al, Bioorganic & Medicinal Chemistry, 2007, 15(22), 7087-7097

ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride Preparation Products

Additional information on ethyl (2Z)-2-(3-piperidylidene)acetate;hydrochloride

Research Brief on Ethyl (2Z)-2-(3-Piperidylidene)acetate Hydrochloride (CAS: 957472-02-5)

Ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride (CAS: 957472-02-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine backbone and ester functionality, has been investigated for its potential applications in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

The compound's unique structure, featuring a conjugated double bond and a hydrochloride salt form, enhances its stability and solubility, making it a valuable intermediate in organic synthesis. Researchers have explored its utility in the preparation of various heterocyclic compounds, which are often pivotal in the design of drugs targeting neurological and inflammatory disorders. The presence of the piperidine moiety is particularly noteworthy, as this scaffold is prevalent in many FDA-approved drugs.

Recent advancements in synthetic methodologies have enabled the efficient production of ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride with high purity and yield. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that minimizes by-products and reduces reaction times, thereby improving the scalability of the synthesis. This development is critical for industrial applications where large-scale production is required.

Pharmacological evaluations of derivatives of this compound have shown promising results in preclinical models. For instance, a derivative incorporating an additional aromatic ring demonstrated significant affinity for serotonin receptors, suggesting potential applications in the treatment of mood disorders. Another study highlighted its role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are being investigated for their neuroprotective effects.

In addition to its therapeutic potential, ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride has been studied for its physicochemical properties. Research published in the European Journal of Pharmaceutical Sciences (2024) investigated its solubility profile and stability under various pH conditions, providing valuable data for formulation scientists. These findings are essential for the development of dosage forms that ensure optimal drug delivery and bioavailability.

Despite these advancements, challenges remain in the optimization of this compound's pharmacokinetic properties. Current research is focused on structural modifications to enhance its metabolic stability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are underway to address these issues, with the aim of advancing this compound into clinical trials.

In conclusion, ethyl (2Z)-2-(3-piperidylidene)acetate hydrochloride (CAS: 957472-02-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from synthetic intermediates to potential drug candidates, underscoring its importance in the field. Ongoing research continues to uncover new opportunities for this compound, making it a focal point for future drug development initiatives.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.